2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester
Overview
Description
2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester (2-MPPB) is a novel boronic acid ester that has been used in various scientific research applications. It is a versatile compound with a wide range of applications in chemistry, biochemistry, and medical research. The compound has been used as a building block for the synthesis of various compounds, as a reagent for organic synthesis, and as a catalyst for various reactions. It has also been used as a tool for studying the mechanism of action of various compounds, as well as for the analysis of biochemical and physiological effects.
Scientific Research Applications
2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of various compounds, as a reagent for organic synthesis, and as a catalyst for various reactions. It has also been used as a tool for studying the mechanism of action of various compounds, as well as for the analysis of biochemical and physiological effects. In addition, 2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester has been used in the development of new drugs and drug delivery systems, as well as in the study of enzyme inhibition and protein-ligand interactions.
Mechanism of Action
2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester is a boronic acid ester that acts as a catalyst for various reactions. It can act as a Lewis acid, binding to electron-rich sites on substrates and promoting the formation of new bonds. It can also act as a Bronsted acid, protonating electron-deficient sites on substrates and promoting the formation of new bonds. In addition, 2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester can bind to and activate enzymes, resulting in the formation of new products.
Biochemical and Physiological Effects
2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase. It has also been shown to inhibit the growth of certain cancer cell lines, as well as to reduce inflammation and oxidative stress. In addition, 2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester has been shown to have antioxidant activity and to reduce the production of certain inflammatory cytokines.
Advantages and Limitations for Lab Experiments
2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester is a versatile compound that has a wide range of applications in scientific research. The advantages of using 2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester in lab experiments include its high efficiency, low cost, and ease of synthesis. However, there are some limitations, such as its lack of solubility in some solvents and its tendency to form insoluble precipitates.
Future Directions
The future directions for 2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester include its use in the synthesis of new compounds and the development of new drug delivery systems. In addition, further research is needed to explore its potential as an inhibitor of various enzymes and as an anti-cancer agent. Additionally, further research is needed to explore the biochemical and physiological effects of 2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester and to develop new applications for the compound.
Synthesis Methods
2-(4-Methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester can be synthesized via a two-step reaction. The first step involves the reaction of 4-methylpiperidine-1-yl bromide and pyridine-4-boronic acid in aqueous solution, resulting in the formation of 2-(4-methylpiperidin-1-yl)pyridine-4-boronic acid. The second step involves the reaction of this intermediate with pinacol in the presence of a base, resulting in the formation of 2-(4-methylpiperidin-1-yl)pyridine-4-boronic acid pinacol ester. The reaction can be carried out at room temperature and is highly efficient.
properties
IUPAC Name |
2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27BN2O2/c1-13-7-10-20(11-8-13)15-12-14(6-9-19-15)18-21-16(2,3)17(4,5)22-18/h6,9,12-13H,7-8,10-11H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRKSCMHGHPOFPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=NC=C2)N3CCC(CC3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27BN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methylpiperidin-1-YL)pyridine-4-boronic acid pinacol ester | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
